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Compound of Interest

Compound Name: Itraconazole, (S)-(-)-

Cat. No.: B13580542 Get Quote

Essential Safety and Handling Guide for
Itraconazole
This guide provides crucial safety protocols and logistical information for laboratory personnel

handling Itraconazole. Given that Itraconazole is a 1:1:1:1 racemic mixture of four

diastereomers, the following procedures are recommended for handling any of its components,

including the (S)-(-)- enantiomer, as specific safety data for individual enantiomers is not

separately established.[1] Adherence to these guidelines is critical for ensuring the safety of

researchers and maintaining a secure laboratory environment.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for Itraconazole. It is

important to note that regulatory bodies have not established specific occupational exposure

limits for this compound.[2][3][4]
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Parameter Value Reference

Melting Point 166°C [2]

Boiling Point 850°C at 760 mmHg [2]

Acute Toxicity (Oral, Rat LD50) >320 mg/kg [5]

Acute Toxicity (Intraperitoneal,

Rat LD50)
100 mg/kg [5]

Occupational Exposure Limits

(OEL)
Not established [2][3][4]

Personal Protective Equipment (PPE) Protocol
Itraconazole is classified as harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[2][5][6] Therefore, a comprehensive PPE strategy is

mandatory.

Engineering Controls
Ventilation: Always handle Itraconazole in a well-ventilated area.[2][6] For procedures that

may generate dust or aerosols, such as weighing or preparing solutions, use a certified

chemical fume hood or a powder containment hood.[3]

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

in the immediate work area.[2]

Eye and Face Protection
Minimum Requirement: Wear safety glasses with side-shields to prevent contact with the

eyes.[7]

Increased Risk: For operations with a higher risk of splashing, chemical goggles are

required.[8]

Hand Protection
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Glove Selection: Wear chemically resistant, impervious gloves.[2][9] The quality of the gloves

must be selected based on the specific concentration and quantity of Itraconazole being

handled.[10] It is recommended to use gloves that comply with EN 374 standards.[7][8]

Glove Change: Contaminated gloves should be replaced immediately. Always wash hands

thoroughly with soap and water after removing gloves.[8]

Body Protection
Standard Operations: A lab coat or long-sleeved clothing should be worn.[9]

High-Risk Operations: For tasks involving large quantities or a high risk of contamination,

wear impervious clothing or a full protection suit.[2][10] Contaminated clothing must be

removed immediately and washed before reuse.[2][10]

Respiratory Protection
As Needed: If engineering controls like a fume hood are not sufficient or available, or if dust

formation is unavoidable, respiratory protection must be worn.[10] A particulate respirator is

appropriate for handling the solid form.[8]

Operational Plan for Safe Handling
A systematic approach to handling Itraconazole minimizes risk. The following step-by-step

procedures cover the entire operational workflow.

Preparation and Pre-Handling
Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand

the SDS for Itraconazole.[11]

Designate Work Area: Cordon off and label a specific area for handling Itraconazole.

Assemble Materials: Gather all necessary equipment, including the compound, solvents,

glassware, and waste containers, within the designated area (preferably inside a fume

hood).
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Don PPE: Put on all required personal protective equipment as detailed in the PPE protocol

above.

Handling the Compound
Weighing:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

control dust.[3]

Use a dedicated set of spatulas and weighing papers.

Clean the balance and surrounding surfaces immediately after use.

Preparing Solutions:

Add the solid Itraconazole to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.[2][10]

General Practices:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[2][7]

Wash hands thoroughly before breaks and at the end of the work shift.[6][7]

Spill Management
Minor Spills (Solid):

Ensure the area is well-ventilated.

Gently sweep or scoop the spilled solid material, avoiding dust generation.[8]

Place the material into a suitable, labeled container for hazardous waste disposal.[8]
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Clean the spill area with a suitable solvent (e.g., alcohol) and then wash with soap and

water.

Major Spills:

Evacuate personnel from the immediate area.[2]

Alert the appropriate emergency response personnel.[8]

Prevent the spill from entering drains or waterways.[6]

Cleanup should only be performed by trained personnel wearing appropriate PPE,

including respiratory protection.[8]

Disposal Plan
All Itraconazole waste is considered hazardous and must be disposed of accordingly.[8]

Waste Segregation:

Solid Waste: All disposable materials contaminated with Itraconazole, including gloves,

weighing papers, and paper towels, must be placed in a clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions containing Itraconazole should be collected in a

designated, sealed, and labeled hazardous waste container.

Container Management:

Keep waste containers tightly closed and store them in a secure, well-ventilated area.[11]

Ensure all containers are clearly labeled with "Hazardous Waste" and list the contents.

Final Disposal:

Dispose of all waste materials through a licensed hazardous waste disposal contractor, in

accordance with all local, state, and federal regulations.[2][8][10]
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Visual Workflow for Handling Itraconazole
The following diagram illustrates the logical progression of the safe handling workflow for

Itraconazole.
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Caption: Workflow for the safe handling and disposal of Itraconazole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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